Cas no 2228974-05-6 (2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine
• CAS No: 2228974-05-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6255633
• PubChem ID: 165970168
• Update Time: 2025-10-29

2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine
• EN300-1746764
• 2228974-05-6
• [2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C11H17NS/c1-7-5-13-6-8(7)10-9(4-12)11(10,2)3/h5-6,9-10H,4,12H2,1-3H3
• InChI Key： LGGRVHRJPMEOOF-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine

Research Brief on 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine (CAS: 2228974-05-6)

The compound 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine (CAS: 2228974-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropylmethanamine core, combined with the methylthiophene moiety, offers a versatile scaffold for the development of ligands targeting central nervous system (CNS) receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of serotonin receptor modulators, showing promising results in preclinical models of neuropsychiatric disorders.

Pharmacological evaluations of 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine have revealed its potential as a selective agonist for 5-HT_2C receptors, with minimal off-target effects. This specificity makes it a valuable candidate for the treatment of conditions such as obesity and schizophrenia, where 5-HT_2C receptor modulation is clinically relevant. Computational docking studies further support its high binding affinity and favorable pharmacokinetic profile, as reported in a recent Bioorganic & Medicinal Chemistry Letters article.

In addition to its CNS applications, this compound has shown promise in oncology research. A 2024 study in Cancer Research identified its derivatives as potent inhibitors of protein kinases involved in tumor progression. The methylthiophene group appears to enhance cellular permeability, while the cyclopropylmethanamine moiety contributes to target selectivity, reducing the likelihood of adverse effects.

Despite these advancements, challenges remain in optimizing the compound's metabolic stability and oral bioavailability. Current research efforts are focused on structural modifications to address these limitations while preserving its pharmacological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, 2,2-dimethyl-3-(4-methylthiophen-3-yl)cyclopropylmethanamine represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its unique chemical structure and diverse biological activities position it as a compound of significant interest in contemporary drug discovery. Future research should prioritize the elucidation of its structure-activity relationships and the exploration of its full therapeutic potential.